Cas no 83364-15-2 (2-Chloro-4-acetamido-6-(isopropylamino)-s-triazine)

• Product Name: 2-Chloro-4-acetamido-6-(isopropylamino)-s-triazine
• CAS No: 83364-15-2
• MF: C₈H₁₂ClN₅O
• MW: 229.666779518127
• CID: 1060617
• PubChem ID: 158502
• Update Time: 2025-11-02

2-Chloro-4-acetamido-6-(isopropylamino)-s-triazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-acetamido-6-(isopropylamino)-s-triazine
• N-[4-chloro-6-(propan-2-ylamino)-1,3,5-triazin-2-yl]acetamide
• 2-chloro-4-acetamido-6-isopropylamino-1,3,5-triazine
• N-(4-Chloro-6-(isopropylamino)-1,3,5-triazin-2-yl)acetamide
• starbld0002393
• 83364-15-2
• Acetamide, N-(4-chloro-6-((1-methylethyl)amino)-1,3,5-triazin-2-yl)-
• DTXSID20232301
• DB-303018

• Inchi： 1S/C8H12ClN5O/c1-4(2)10-7-12-6(9)13-8(14-7)11-5(3)15/h4H,1-3H3,(H2,10,11,12,13,14,15)
• InChI Key： KIGOTEDYNQVLGZ-UHFFFAOYSA-N
• SMILES： ClC1N=C(NC(C)=O)N=C(N=1)NC(C)C

Computed Properties

• Exact Mass: 229.07300
• Monoisotopic Mass: 229.0730377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 86.52000
• LogP: 1.37510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on 2-Chloro-4-acetamido-6-(isopropylamino)-s-triazine

Comprehensive Overview of 2-Chloro-4-acetamido-6-(isopropylamino)-s-triazine (CAS No. 83364-15-2)

2-Chloro-4-acetamido-6-(isopropylamino)-s-triazine, identified by its CAS number 83364-15-2, is a specialized s-triazine derivative with significant applications in agrochemical and pharmaceutical research. This compound belongs to the triazine family, known for its versatile chemical properties and broad utility in industrial and scientific domains. Its molecular structure features a chloro group, an acetamido moiety, and an isopropylamino substituent, contributing to its unique reactivity and functionality.

In recent years, the demand for triazine-based compounds has surged due to their role in developing herbicides, fungicides, and other crop protection agents. Researchers are particularly interested in 2-Chloro-4-acetamido-6-(isopropylamino)-s-triazine for its potential to enhance pesticide efficacy while minimizing environmental impact. With growing concerns about sustainable agriculture and green chemistry, this compound aligns with the global shift toward eco-friendly solutions.

The synthesis of CAS 83364-15-2 involves multi-step organic reactions, including chlorination and amidation processes. Its chemical stability and selective reactivity make it a valuable intermediate in the production of more complex molecules. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity, ensuring compliance with industry standards.

Beyond agrochemicals, 2-Chloro-4-acetamido-6-(isopropylamino)-s-triazine has garnered attention in pharmaceutical research. Its triazine core is a scaffold for designing bioactive molecules, including potential antimicrobial agents and enzyme inhibitors. The compound's ability to interact with biological targets makes it a candidate for drug discovery programs focused on infectious diseases and metabolic disorders.

From an SEO perspective, users frequently search for terms like "triazine derivatives uses," "CAS 83364-15-2 suppliers," and "2-Chloro-4-acetamido-6-(isopropylamino)-s-triazine synthesis." Addressing these queries, this article highlights the compound's industrial relevance and research potential. Additionally, the integration of green chemistry principles and sustainable practices resonates with current trends in scientific and environmental discourse.

In summary, 2-Chloro-4-acetamido-6-(isopropylamino)-s-triazine (CAS No. 83364-15-2) is a multifaceted compound with applications spanning agriculture, pharmaceuticals, and material science. Its chemical properties and functional versatility position it as a key player in advancing innovation across multiple industries. As research continues to uncover new uses, this compound is poised to remain at the forefront of scientific and industrial progress.